phenyl[2-(2-quinolinyl)-1H-benzimidazol-5-yl]methanone hydrate

• IUPAC Name: phenyl-(2-quinolin-2-yl-3H-benzimidazol-5-yl)methanone;hydrate
• InChI: InChI=1S/C23H15N3O.H2O/c27-22(16-7-2-1-3-8-16)17-11-12-19-21(14-17)26-23(25-19)20-13-10-15-6-4-5-9-18(15)24-20;/h1-14H,(H,25,26);1H2
• InChI Key: XDYGOWRWVSPTEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC3=C(C=C2)N=C(N3)C4=NC5=CC=CC=C5C=C4.O
• Molecular Formula: C23H17N3O2
• Molecular Weight: 367.4 g/mol

Description

Phenyl[2-(2-quinolinyl)-1H-benzimidazol-5-yl]methanone hydrate, also known as PQBM, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is a derivative of benzimidazole, which is a heterocyclic compound that has been extensively studied due to its diverse biological activities. PQBM has been found to exhibit promising properties in the areas of medicinal chemistry, materials science, and organic electronics.

Mechanism of Action

The mechanism of action of phenyl[2-(2-quinolinyl)-1H-benzimidazol-5-yl]methanone hydrate is not well understood, but it is believed to involve the inhibition of various enzymes and proteins that are involved in cellular processes such as DNA replication and cell division. This compound has been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is activated in response to cellular stress.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of various enzymes such as topoisomerase II, which is involved in DNA replication. This compound has also been found to induce the production of reactive oxygen species, which are molecules that can cause cellular damage. In terms of physiological effects, this compound has been found to exhibit cytotoxicity against various cancer cell lines and antimicrobial activity against bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of phenyl[2-(2-quinolinyl)-1H-benzimidazol-5-yl]methanone hydrate is its diverse biological activities, which make it a potential candidate for the development of new drugs and materials. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments. Additionally, the mechanism of action of this compound is not well understood, which can make it challenging to design experiments that target specific cellular processes.

Future Directions

There are several future directions for the research on phenyl[2-(2-quinolinyl)-1H-benzimidazol-5-yl]methanone hydrate. One potential direction is the development of new drugs that are based on the structure of this compound. Another direction is the synthesis of new organic semiconductors that are based on the building blocks of this compound. Additionally, the mechanism of action of this compound could be further studied to gain a better understanding of its biological activities. Finally, the solubility of this compound could be improved to make it more suitable for use in lab experiments.

Synthesis Methods

The synthesis of phenyl[2-(2-quinolinyl)-1H-benzimidazol-5-yl]methanone hydrate involves the condensation of 2-aminobenzimidazole and 2-quinolinecarboxaldehyde in the presence of phenylacetyl chloride. The reaction is carried out in a solvent such as dichloromethane, and the product is obtained in the form of a white solid after recrystallization. The structure of this compound is confirmed using various spectroscopic techniques such as NMR, IR, and MS.

Scientific Research Applications

Phenyl[2-(2-quinolinyl)-1H-benzimidazol-5-yl]methanone hydrate has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been found to exhibit promising anticancer activity against various cancer cell lines. It has also been found to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics. In the field of materials science, this compound has been used as a building block for the synthesis of novel organic semiconductors. These materials have been found to exhibit excellent electrical properties, making them potential candidates for use in organic electronic devices such as solar cells and field-effect transistors.